![molecular formula C16H21FN2O5 B2776028 tert-Butyl 4-(2-fluoro-6-nitrophenoxy)piperidine-1-carboxylate CAS No. 1233958-46-7](/img/structure/B2776028.png)
tert-Butyl 4-(2-fluoro-6-nitrophenoxy)piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Characterization
Tert-butyl piperidine derivatives are crucial intermediates in synthesizing various biologically active compounds. For instance, tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate serves as an important intermediate for crizotinib and other compounds, highlighting its significance in medicinal chemistry for its role in drug synthesis and design. This compound is synthesized through a three-step process, starting from tert-butyl-4-hydroxypiperdine-1-carboxylate, with a total yield of 49.9% (D. Kong et al., 2016).
X-Ray Diffraction Studies
X-ray diffraction studies offer insights into the molecular structure and crystalline form of tert-butyl piperidine derivatives. For example, tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate and its beta-hydroxylated delta-lactam counterpart have been analyzed, revealing their molecular packing and hydrogen bonding patterns. These studies are crucial for understanding the compounds' physical and chemical properties, which can impact their reactivity and utility in further chemical transformations (C. Didierjean et al., 2004).
Biological Evaluation
Biological evaluation of tert-butyl piperidine derivatives includes assessing their potential as antibacterial and anthelmintic agents. For instance, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate has been screened for its in vitro antibacterial and anthelmintic activity, displaying moderate anthelmintic activity. These evaluations are essential for discovering new drugs and therapeutic agents, showcasing the relevance of tert-butyl piperidine derivatives in pharmacological research (C. Sanjeevarayappa et al., 2015).
Drug Synthesis Intermediates
These compounds are pivotal in synthesizing a wide array of drugs, including kinase inhibitors and potential anticancer agents. The synthesis of 5-fluoro-2-(piperidin-4-yloxy)pyrimidin-4-amine, a key intermediate in creating potent deoxycytidine kinase (dCK) inhibitors, exemplifies the utility of tert-butyl piperidine derivatives in developing new therapeutic agents. Such intermediates are instrumental in devising economical and efficient synthetic routes for drug development, underscoring their vital role in pharmaceutical research (Haiming Zhang et al., 2009).
Properties
IUPAC Name |
tert-butyl 4-(2-fluoro-6-nitrophenoxy)piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21FN2O5/c1-16(2,3)24-15(20)18-9-7-11(8-10-18)23-14-12(17)5-4-6-13(14)19(21)22/h4-6,11H,7-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZZBMUKXSQHLNM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)OC2=C(C=CC=C2F)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21FN2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.